N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(2-chlorophenyl)-2-piperazin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C12H16ClN3O.ClH/c13-10-3-1-2-4-11(10)15-12(17)9-16-7-5-14-6-8-16;/h1-4,14H,5-9H2,(H,15,17);1H
• InChI Key: VEJDKUTVRJDTRW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)NC2=CC=CC=C2Cl.Cl
• Molecular Formula: C12H17Cl2N3O
• Molecular Weight: 290.19 g/mol

Description

N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride, also known as CPCA, is a chemical compound that has been extensively studied for its potential pharmacological properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 296.2 g/mol. CPCA is a derivative of phenylpiperazine, a class of compounds that has been shown to have a wide range of biological activities, including antidepressant, anxiolytic, and antipsychotic effects. In

Scientific Research Applications

Antihistamine Properties

• Cetirizine, a derivative with a piperazine structure similar to N-(2-chlorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride, is noted for its antihistamine properties, particularly effective in treating urticaria and allergic rhinitis (Arlette, 1991).

Synthesis and Chemical Properties

• A practical synthesis process for N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, starting from piperazine, has been described, highlighting its efficient production and the removal of unwanted by-products (Guillaume et al., 2003).
• Synthesis and molecular docking studies of certain derivatives revealed significant antimicrobial and anticancer activities, demonstrating the compound's potential in drug development (Mehta et al., 2019).

Biological Screening

• Derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have been synthesized and screened for their antibacterial, antifungal, and anthelmintic activities. Some showed significant biological activities, indicating their potential as agents in these areas (Khan et al., 2019).

Potential in Treating Neurological Disorders

• Research into Ketamine derivatives, which share a similar structure, indicates potential therapeutic applications in human and veterinary medicine. The exploration of Mannich reactions for synthesizing these derivatives opens up possibilities for developing new drugs for clinical therapeutics (Masaud et al., 2022).

Pharmacological Evaluation

• Various derivatives have been synthesized and evaluated for their central nervous system (CNS) activities. The results suggest potential applications in treating CNS-related disorders (Verma et al., 2017).